Cas no 2223041-94-7 (4-Methyl-6-(iso-butyl)pyridine-3-boronic acid pinacol ester)

• Product Name: 4-Methyl-6-(iso-butyl)pyridine-3-boronic acid pinacol ester
• CAS No: 2223041-94-7
• MF: C₁₆H₂₆BNO₂
• MW: 275.1941447258
• CID: 6814905
• PubChem ID: 133662128
• Update Time: 2025-03-03

4-Methyl-6-(iso-butyl)pyridine-3-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2223041-94-7
• 4-Methyl-6-(iso-butyl)pyridine-3-boronic acid pinacol ester
• CS-33259

• Inchi： 1S/C16H26BNO2/c1-11(2)8-13-9-12(3)14(10-18-13)17-19-15(4,5)16(6,7)20-17/h9-11H,8H2,1-7H3
• InChI Key： LSMXJASUHACXPO-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC(=CC=2C)CC(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 275.2056592Da
• Monoisotopic Mass: 275.2056592Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4Ų